Cas no 1547055-64-0 (3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester
• CAS No: 1547055-64-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5262595
• Update Time: 2025-10-21

3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C11H21NO2/c1-11(2,3)9-5-8(6-12-7-9)10(13)14-4/h8-9,12H,5-7H2,1-4H3
• InChI Key： BBAUYLYRYIRCDS-UHFFFAOYSA-N
• SMILES： N1CC(C(C)(C)C)CC(C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester

Comprehensive Overview of 3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester (CAS No. 1547055-64-0)

3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester (CAS No. 1547055-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of piperidinecarboxylic acid is characterized by its unique structural features, including a tert-butyl group at the 5-position and a methyl ester moiety. Its molecular formula and precise stereochemistry make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine derivatives like this compound has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications in neurodegenerative disease treatments, such as Alzheimer's and Parkinson's, where modulating neurotransmitter systems is critical. The compound's lipophilicity, influenced by the tert-butyl group, enhances its blood-brain barrier permeability—a hot topic in modern pharmacokinetics studies.

From a synthetic chemistry perspective, 3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester serves as a key building block for peptidomimetics and small-molecule libraries. Its ester group allows for facile derivatization, enabling the creation of amides or carboxylic acids via hydrolysis—a process frequently explored in medicinal chemistry optimization. This adaptability aligns with current trends in fragment-based drug design, where modular compounds are prized for their scaffold diversity.

Analytical studies of CAS No. 1547055-64-0 often employ advanced techniques such as HPLC-MS and NMR spectroscopy to ensure purity and structural integrity. These methods are critical given the compound's role in high-throughput screening campaigns. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a trending area in drug delivery systems aimed at improving bioavailability.

Environmental and regulatory considerations for this compound are also noteworthy. While not classified as hazardous, its synthesis typically involves green chemistry principles to minimize waste—a priority in modern sustainable pharmaceutical manufacturing. Researchers frequently search for eco-friendly synthetic routes to such intermediates, reflecting broader industry shifts toward green solvents and catalytic processes.

In summary, 3-Piperidinecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester exemplifies the intersection of structural ingenuity and therapeutic potential. Its relevance to CNS drug discovery, prodrug strategies, and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications. As computational chemistry tools advance, further exploration of this compound's structure-activity relationships is anticipated to unlock novel biomedical innovations.